molecular formula C9H18N2O B8327163 (Azetidin-3-ylmethyl)methyl(tetrahydrofuran-3-yl)amine

(Azetidin-3-ylmethyl)methyl(tetrahydrofuran-3-yl)amine

Cat. No.: B8327163
M. Wt: 170.25 g/mol
InChI Key: YWXHZNARPPYODG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Azetidin-3-ylmethyl)methyl(tetrahydrofuran-3-yl)amine is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H18N2O

Molecular Weight

170.25 g/mol

IUPAC Name

N-(azetidin-3-ylmethyl)-N-methyloxolan-3-amine

InChI

InChI=1S/C9H18N2O/c1-11(6-8-4-10-5-8)9-2-3-12-7-9/h8-10H,2-7H2,1H3

InChI Key

YWXHZNARPPYODG-UHFFFAOYSA-N

Canonical SMILES

CN(CC1CNC1)C2CCOC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (3 mL) was added to a solution of 3-{[methyl(tetrahydrofuran-3-yl)amino]methyl}azetidine-1-carboxylic acid tert-butyl ester (257 mg, 0.95 mmol) in dichloromethane (12 mL). The resulting reaction mixture was stirred at RT for 1.5 h. The solvents were reduced in vacuo. The resulting residue was loaded onto an Isolute® SCX-2 cartridge (5 g). The cartridge was washed with DCM/MeOH, the desired product was subsequently eluted using a mixture of 2M NH3 in MeOH and DCM to afford (Azetidin-3-ylmethyl)methyl(tetrahydrofuran-3-yl)amine as colourless oil (140 mg, 86%). 1H NMR (400 MHz, CDCl3): δ 3.94 (1H, td, J=8.62, 4.35 Hz), 3.84 (1H, dd, J=8.76, 6.50 Hz), 3.76-3.65 (3H, m), 3.62 (1H, dd, J=8.76, 6.50 Hz), 3.38 (2H, t, J=7.31 Hz), 3.09-3.07 (1H, m), 2.99-2.88 (1H, m), 2.64 (1H, dd, J=12.50, 7.22 Hz), 2.53 (1H, dd, J=12.50, 7.22 Hz), 2.15 (3H, s), 2.01 (1H, dtd, J=12.34, 7.72, 3.21 Hz), 1.83 (1H, dtd, J=12.35, 8.40, 6.96 Hz)
Quantity
3 mL
Type
reactant
Reaction Step One
Name
3-{[methyl(tetrahydrofuran-3-yl)amino]methyl}azetidine-1-carboxylic acid tert-butyl ester
Quantity
257 mg
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One

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